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Compound of Interest

Compound Name:
Bis(p-

aminophenoxy)dimethylsilane

Cat. No.: B075184 Get Quote

An In-depth Technical Guide to Bis(p-
aminophenoxy)dimethylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Bis(p-aminophenoxy)dimethylsilane, a key intermediate in the development

of advanced polymers and potentially other specialized chemical applications.

Chemical Structure and Identification
Bis(p-aminophenoxy)dimethylsilane is an organosilicon compound characterized by a

central dimethylsilanediyl group bonded to two p-aminophenoxy moieties.

Diagram: Chemical Structure of Bis(p-aminophenoxy)dimethylsilane

Caption: Chemical structure of Bis(p-aminophenoxy)dimethylsilane.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1223-16-1[1][2][3][4]

Molecular Formula C14H18N2O2Si[1][2][3]

Molecular Weight 274.39 g/mol [1][2]

IUPAC Name 4,4'-[(dimethylsilanediyl)bis(oxy)]dianiline[1]

Synonyms
Bis(4-aminophenoxy)dimethylsilane, 4-[(4-

aminophenoxy)-dimethylsilyl]oxyaniline[1]

Physicochemical Properties
A summary of the key physical and chemical properties of Bis(p-
aminophenoxy)dimethylsilane is presented below.

Table 2: Physicochemical Properties

Property Value Source(s)

Appearance Amber to brown liquid LookChem

Melting Point 64-65 °C [2][5]

Boiling Point
195-199 °C at 0.5 mmHg;

401.632 °C at 760 mmHg
Alfa Chemistry, LookChem

Density 1.15 g/cm³ [2]

Flash Point >110 °C Hubei Co-Formula

Refractive Index 1.594 LookChem

Solubility
Soluble in common organic

solvents
ChemBK

Vapor Pressure 0 mmHg at 25°C LookChem
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Bis(p-aminophenoxy)dimethylsilane can be synthesized via the reaction of p-aminophenol

with dimethyldichlorosilane.[1] An optimized and economical process involves using benzene

as a solvent and triethylamine as an acid scavenger.[1]

Diagram: Synthesis Workflow of Bis(p-aminophenoxy)dimethylsilane
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Caption: Optimized synthesis workflow for Bis(p-aminophenoxy)dimethylsilane.

Experimental Protocol: Synthesis of Bis(p-
aminophenoxy)dimethylsilane
This protocol is based on the optimized synthesis method described in the literature.[1]
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Materials:

p-Aminophenol

Dimethyldichlorosilane

Anhydrous Benzene (solvent)

Triethylamine (acid scavenger)

Three-necked flask equipped with a stirrer, dropping funnel, and condenser

Heating mantle

Rotary evaporator

Procedure:

In a three-necked flask, dissolve p-aminophenol and triethylamine in anhydrous benzene.

While stirring, add dimethyldichlorosilane dropwise to the solution at a controlled rate.

After the addition is complete, heat the reaction mixture to 40°C and maintain this

temperature for 4 hours.

Upon completion of the reaction, cool the mixture to room temperature.

Filter the mixture to remove the triethylamine hydrochloride salt formed during the reaction.

Concentrate the filtrate using a rotary evaporator to remove the benzene solvent.

The resulting crude product can be further purified by recrystallization or other suitable

purification techniques.

Spectroscopic Characterization
The structure of Bis(p-aminophenoxy)dimethylsilane is typically confirmed using Fourier-

Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]
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Table 3: Spectroscopic Data

Technique Key Observations

FT-IR

The formation of Si-O bonds is confirmed by the

presence of characteristic asymmetrical

stretching vibrations.[6]

¹H-NMR

The ¹H-NMR spectrum is expected to show

characteristic chemical shifts for the Si-CH₃

protons, the amine (NH₂) protons, and the

aromatic protons on the phenoxy rings.

Applications
Bis(p-aminophenoxy)dimethylsilane is primarily utilized as a monomer or an intermediate in

the synthesis of high-performance polymers, particularly polyimides and other silicon-

containing polymers.[5] The incorporation of the flexible dimethylsiloxane linkage can improve

the processability and toughness of the resulting polymers while maintaining good thermal

stability. These polymers find applications in industries requiring materials with high heat

resistance, such as aerospace and electronics.

Safety and Handling
Bis(p-aminophenoxy)dimethylsilane is classified as an irritant, causing skin and serious eye

irritation.[7] It may also cause respiratory irritation.[7] Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. Work should be conducted in a well-ventilated area, such as a fume hood. For

detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/publication/272049900_Synthesis_of_Bisp-aminophenoxyDimethylsilanep-APDS_and_its_Process_Optimization
https://organosilicon.alfa-chemistry.com/product/bis-p-aminophenoxy-dimethylsilane-cas-1223-16-1-335189.html
https://cymitquimica.com/products/10-S01225/bis4-aminophenoxydimethylsilane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9166143.htm
https://www.cfmats.com/special-silanes/bisp-aminophenoxydimethylsilane.html
https://www.cfmats.com/special-silanes/bisp-aminophenoxydimethylsilane.html
https://www.researchgate.net/figure/FT-IR-spectrum-of-N-N-bis-4-trimellitimidophenoxy-dimethylsilane-5_fig1_264739716
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_p-aminophenoxy_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_p-aminophenoxy_dimethylsilane
https://www.benchchem.com/product/b075184#bis-p-aminophenoxy-dimethylsilane-chemical-structure-and-properties
https://www.benchchem.com/product/b075184#bis-p-aminophenoxy-dimethylsilane-chemical-structure-and-properties
https://www.benchchem.com/product/b075184#bis-p-aminophenoxy-dimethylsilane-chemical-structure-and-properties
https://www.benchchem.com/product/b075184#bis-p-aminophenoxy-dimethylsilane-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075184?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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